Neocarzilin A
Overview
Description
Neocarzilin A is a natural product found in Streptomyces carzinostaticus with data available.
Scientific Research Applications
Cancer Cell Motility Inhibition
Neocarzilin A (NCA) has been identified as a potent inhibitor of cancer cell motility, targeting pathways controlled by the synaptic vesicle membrane protein VAT-1. Studies have demonstrated that NCA effectively inhibits both cell proliferation and migration, revealing VAT-1 as a novel target for the development of selective migration inhibitors. This could have significant implications for cancer treatment, focusing on limiting toxicity by targeting cell migration rather than proliferation (Gleissner et al., 2019).
Biosynthesis in Streptomyces Carzinostaticus
Research on the biosynthesis of Neocarzilins (NCZs) in “Streptomyces carzinostaticus” revealed a gene cluster responsible for NCZ production. This cluster includes genes encoding type I polyketide synthase, which plays a key role in the biosynthesis of the antitumor chlorinated polyenones. The study of this gene cluster provides insights into the molecular mechanisms behind NCZ biosynthesis, offering opportunities for the development of novel NCZ analogs and understanding their antitumor activities (Otsuka et al., 2004).
Directed Evolution in Drug Delivery
Neocarzinostatin (NCS), closely related to Neocarzilin A, has been studied for its potential as a drug delivery vehicle. Through in vitro evolution methods, researchers have successfully altered the binding specificity of NCS, allowing it to bind to compounds unrelated to its natural ligand. This demonstrates the feasibility of using NCS as a scaffold for developing new drug delivery systems, potentially expanding its applications in cancer therapeutics (Heyd et al., 2003).
Impact on Drug Discovery and Development
While not directly related to Neocarzilin A, research in drug discovery, particularly focusing on molecular biology and genomic sciences, influences the development of drugs like Neocarzilin A. This research contributes to understanding the genetic basis of diseases and identifying potential targets for new medicines, thereby influencing the development and application of drugs like Neocarzilin A in clinical settings (Drews, 2000).
properties
Product Name |
Neocarzilin A |
|---|---|
Molecular Formula |
C14H17Cl3O2 |
Molecular Weight |
323.6 g/mol |
IUPAC Name |
(3Z,5E,7E,9E)-1,1,1-trichloro-4-hydroxy-11-methyltrideca-3,5,7,9-tetraen-2-one |
InChI |
InChI=1S/C14H17Cl3O2/c1-3-11(2)8-6-4-5-7-9-12(18)10-13(19)14(15,16)17/h4-11,18H,3H2,1-2H3/b5-4+,8-6+,9-7+,12-10- |
InChI Key |
XOJPDOWNAJBCPS-SXSRSLQCSA-N |
Isomeric SMILES |
CCC(C)/C=C/C=C/C=C/C(=C/C(=O)C(Cl)(Cl)Cl)/O |
Canonical SMILES |
CCC(C)C=CC=CC=CC(=CC(=O)C(Cl)(Cl)Cl)O |
synonyms |
neocarzilin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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